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Compound of Interest

Compound Name: Istaroxime hydrochloride

Cat. No.: B11936440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inotropic and arrhythmogenic properties of

istaroxime hydrochloride and the traditional cardiac glycoside, digoxin. The information

presented herein is a synthesis of preclinical and clinical data to support research and

development in the field of cardiology.

Mechanisms of Action: A Tale of Two Pathways
Istaroxime and digoxin both exert their positive inotropic effects by inhibiting the Na+/K+

ATPase pump in cardiomyocytes. However, istaroxime possesses a unique dual mechanism of

action that also involves the stimulation of the sarcoplasmic/endoplasmic reticulum Ca2+

ATPase isoform 2a (SERCA2a).[1][2][3] This fundamental difference in their molecular targets

contributes to their distinct pharmacological profiles, particularly concerning their therapeutic

window and arrhythmogenic potential.[1][4]

Digoxin's primary action is the inhibition of the Na+/K+ ATPase pump, which leads to an

increase in intracellular sodium.[5][6][7] This, in turn, reduces the activity of the sodium-calcium

exchanger (NCX), resulting in an accumulation of intracellular calcium and enhanced

myocardial contractility.[5][6]
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Istaroxime also inhibits the Na+/K+ ATPase, contributing to a similar rise in intracellular calcium

and inotropy.[1][3] Crucially, it also stimulates SERCA2a, an enzyme responsible for pumping

calcium back into the sarcoplasmic reticulum during diastole.[1][3][8] This enhanced calcium

reuptake not only improves cardiac relaxation (lusitropy) but is also thought to contribute to a

lower risk of arrhythmias by preventing cytosolic calcium overload.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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